N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N5O3S2/c1-7-11(21-15-14-7)12(18)13-8-4-5-9-10(6-8)17(3)22(19,20)16(9)2/h4-6H,1-3H3,(H,13,18)
• InChI Key: WVQFLSWGFVWWDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C12H13N5O3S2
• Molecular Weight: 339.4 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C12H13N5O3S2 and its molecular weight is 339.39. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Compounds with the benzothiazole nucleus have been synthesized and evaluated for their antibacterial activity. A study detailed the design, synthesis, and antimicrobial evaluation of novel analogs, highlighting their promising antibacterial activity against strains like Staphylococcus aureus and Bacillus subtilis. These compounds were also assessed for their cytotoxic activity against mammalian cell lines, indicating non-cytotoxic concentrations at which antibacterial activity is exhibited (Palkar et al., 2017).

Anticancer Evaluation

Another research avenue explores the anticancer potential of thiadiazole derivatives. In a study, novel Schiff bases containing a thiadiazole scaffold were synthesized and evaluated for their in vitro anticancer activity against a panel of human cancer cell lines. The study found several compounds with promising anticancer activity, highlighting the importance of the thiadiazole scaffold in developing new anticancer agents (Tiwari et al., 2017).

Structural and Antimicrobial Analysis

The structural analysis of newly synthesized Schiff bases derived from 1,3,4-thiadiazole compounds revealed their antimicrobial properties. Specific compounds demonstrated significant DNA protective ability and strong antimicrobial activity against certain strains. Molecular docking studies were performed to better understand the mechanism behind the anti-cancer and anti-bacterial properties (Gür et al., 2020).

Synthesis Techniques and Antioxidant Studies

Research has also focused on the synthesis of novel compounds with the pyrazolobenzothiazine ring system, evaluating their antioxidant activity. This work underscores the potential of these compounds in scavenging free radicals and serving as templates for developing new biologically active molecules (Ahmad et al., 2012).